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Compound of Interest

Compound Name: D-Glucose-d2-2

Cat. No.: B12395207

Essential Safety and Handling of D-Glucose-d2-2

This guide provides crucial safety and logistical information for the handling and disposal of D-
Glucose-d2-2, a non-hazardous, stable isotope-labeled compound. Adherence to these
procedures is essential for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

While D-Glucose-d2-2 is not classified as a hazardous substance, standard laboratory best
practices dictate the use of personal protective equipment to prevent potential contamination
and ensure personal safety.[1] The following table summarizes the recommended PPE for
handling this compound.
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PPE Category Item Specification Rationale

Protects eyes from

ANSI Z87.1 compliant,  potential splashes or

Eye Protection Safety Glasses o ] ) )
with side shields airborne particles
during handling.[2][3]
Prevents direct skin
) ) Nitrile gloves are contact and potential
Hand Protection Disposable Gloves o
recommended. contamination of the
sample.[3][4]
Shields skin and
Body Protection Laboratory Coat Full-length personal clothing from

accidental spills.[2][4]

] Protects feet from
] Substantial shoes that ) )
Foot Protection Closed-Toe Shoes ] spills and falling
cover the entire foot. _
objects.[4][5]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of D-Glucose-d2-2 from
receipt to use in experimental settings.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area. Avoid exposure to moisture and direct sunlight.

Preparation and Handling

o Work Area: Conduct all handling and preparation in a designated clean area, away from
potential contaminants.

e Equipment: Use clean spatulas, weighing paper, and glassware to prevent cross-
contamination.
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» Weighing: When weighing the powder, handle it carefully to avoid creating dust.

» Dissolving: If preparing a solution, add the solid to the solvent slowly and stir to dissolve. The
substance is soluble in water.[6]

Disposal Plan

As D-Glucose-d2-2 is a non-hazardous compound, disposal is straightforward but should be

handled responsibly.

e Unused Product: Unused D-Glucose-d2-2 should be disposed of in accordance with local,
state, and federal regulations for non-hazardous chemical waste. Do not dispose of it down
the drain unless permitted by local ordinances.[7]

o Contaminated Materials: Any materials, such as gloves, weighing paper, or pipette tips, that
come into contact with the compound should be disposed of in the appropriate laboratory
waste stream.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of D-Glucose-d2-2.
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Safe Handling Workflow for D-Glucose-d2-2
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Caption: Workflow for handling D-Glucose-d2-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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